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Introduction

Sophocarpine is a quinolizidine alkaloid naturally occurring in plants from the Sophora genus,
such as Sophora alopecuroides L.[1][2]. As a bioactive compound with a long history in
traditional medicine, it has garnered significant interest in the scientific community. Extensive
research has demonstrated its wide range of pharmacological activities, including anti-
inflammatory, anticancer, antiviral, analgesic, and organ-protective effects[1][2]. These effects
are attributed to its ability to modulate multiple key cellular signaling pathways, such as NF-kB,
MAPK, and PI3K/AKT[1]. These application notes provide detailed experimental protocols and
summarized data to guide researchers in utilizing Sophocarpine for in vitro and in vivo studies.

Section 1: Key Signaling Pathways Modulated by
Sophocarpine

Sophocarpine exerts its biological effects by targeting critical cellular signaling cascades
involved in inflammation, cell proliferation, and apoptosis.
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1.1 PIBK/AKT/mTOR Pathway

In various cancer models, including castration-resistant prostate cancer, Sophocarpine has
been shown to inhibit the PIBK/AKT/mTOR signaling pathway. This inhibition suppresses tumor
cell proliferation, migration, and invasion while promoting apoptosis, highlighting its potential as
an anti-cancer agent.
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Sophocarpine inhibits the pro-survival PIBK/AKT/mTOR pathway.

1.2 NF-kB and MAPK Pathways

Sophocarpine demonstrates potent anti-inflammatory properties by downregulating the NF-kB
and MAPK signaling pathways. In models of inflammation, such as LPS-stimulated
macrophages, Sophocarpine reduces the production of pro-inflammatory cytokines like TNF-a
and IL-6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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